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This document provides detailed application notes and protocols for the use of choline iodide
in the electrolytes of dye-sensitized solar cells (DSSCs). Choline iodide is a key component in
the formulation of green and sustainable deep eutectic solvent (DES) based electrolytes,
offering a promising alternative to volatile and toxic organic solvents traditionally used in
DSSCs.

Introduction to Choline lodide in DSSCs

Choline iodide [(CH3)sN(CH2CH20H)*I"] is a quaternary ammonium salt that has garnered
significant interest in the field of photovoltaics, particularly in the development of electrolytes for
dye-sensitized solar cells. Its primary application lies in the formation of deep eutectic solvents
(DESSs), which are mixtures of a salt and a hydrogen bond donor (HBD) that exhibit a melting
point lower than either of the individual components. In the context of DSSCs, choline iodide
often serves as the iodide salt component of the 1=/Is~ redox couple, which is essential for the
regeneration of the photo-excited dye.
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The use of choline iodide-based DESs as electrolytes offers several advantages, including
low volatility, high thermal stability, non-flammability, and environmental friendliness. These
properties address some of the major drawbacks of conventional organic solvent-based
electrolytes, such as leakage and the use of hazardous materials. Research has demonstrated
that the photovoltaic performance of DSSCs employing choline iodide-based electrolytes is
highly dependent on the composition of the DES, including the choice of the hydrogen bond
donor and the presence of co-solvents like water.

Quantitative Data Presentation

The performance of dye-sensitized solar cells is evaluated based on several key parameters:
open-circuit voltage (Voc), short-circuit current density (Jsc), fill factor (FF), and overall power
conversion efficiency (n). The following tables summarize the performance of DSSCs utilizing
choline iodide-based electrolytes under various experimental conditions, as reported in the
literature.

Electrolyte
Jsc

Compositio  Voc (V) FF n (%) Reference
(mA/cm?)
n

Choline

iodide:Ethyle

ne Glycol (1.2 - - - 3.40 [1]
molar ratio),

anhydrous

Choline

iodide:Ethyle

ne Glycol - - - 1.84 [1]
with 25 wt%

water

Choline
iodide:Glycer
ol (with D149
dye)

3.88 121131
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Table 1: Performance of DSSCs with Choline lodide-Based Deep Eutectic Solvent
Electrolytes.

Electrolyte Jsc
Voc (V) FF n (%) Reference
System (mAlcm?)

Protic

analogue

[NHMe2EtOH

]*1~:Ethylene - - - 3.40 [1]
Glycol (1:2

molar ratio),

anhydrous

Choline

iodide

counterpart

[NMesEtOH]* - - - 1.84 [1]
I=:Ethylene

Glycol with

25 wt% water

Choline
chloride:Urea - - - ~5.1 [2]
based DES

Choline
chloride:Ethyl
ene Glycol
based DES

- - - ~5.1 2]

Guaniline-I
(Choline
iodide:Guanid
inium
. - - - - [4][5]
thiocyanate
1:1 molar
ratio) with

water
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Table 2: Comparative Performance of Choline-Based Electrolytes in DSSCs.

Experimental Protocols

Preparation of Choline lodide-Based Deep Eutectic
Solvent (DES) Electrolyte

This protocol describes the preparation of a common choline iodide-based DES electrolyte
using ethylene glycol as the hydrogen bond donor.

Materials:

Choline iodide (Chl)

Ethylene glycol (EG)

lodine (I2)

Magnetic stirrer and stir bar

Glass vial

Procedure:

Weigh choline iodide and ethylene glycol in a 1:2 molar ratio and place them in a glass
scintillation vial.[1]

e Add a magnetic stir bar to the vial.

« Stir the mixture at ambient temperature. A homogenous deep eutectic solvent should form
within 5-10 minutes of magnetic mixing.[1]

o To prepare the working electrolyte, add the desired amount of iodine (I2) to the DES to
achieve the target Is~ concentration (e.g., 25-125 mM I2).[1]

o Continue stirring until the iodine is completely dissolved. The electrolyte is now ready for use
in DSSC fabrication.
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Fabrication of Dye-Sensitized Solar Cells

This protocol outlines the general steps for assembling a DSSC using a choline iodide-based
electrolyte.

Materials:

FTO (Fluorine-doped Tin Oxide) coated glass slides
e TiO2z paste

e Sensitizing dye solution (e.g., N719)

o Choline iodide-based DES electrolyte

» Platinum-coated counter electrode

e Surlyn or other sealant

e Screen printer or doctor blade

e Furnace

e Vacuum backfilling system

Procedure:

o Photoanode Preparation:

o Clean the FTO glass slides thoroughly.

o Deposit a layer of TiO2 paste onto the conductive side of the FTO glass using screen
printing or the doctor-blade technique.

o Sinter the TiOz2 film in a furnace at high temperatures (e.g., 450-500 °C) to ensure good
electrical contact and porosity.

o After cooling to approximately 80 °C, immerse the TiO:z electrode in the sensitizing dye
solution and leave it for several hours to ensure complete dye adsorption.
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o Rinse the dye-sensitized photoanode with an appropriate solvent (e.g., ethanol) to remove
excess dye and dry it.

o Assembly of the Solar Cell:
o Place a sealant (e.g., Surlyn) around the TiOz film on the photoanode.

o Position the platinum-coated counter electrode on top of the sealant, creating a small gap
between the two electrodes.

o Heat the assembly to melt the sealant and bond the two electrodes together, leaving one
or two small holes for electrolyte filling.

» Electrolyte Injection:

o Introduce the prepared choline iodide-based DES electrolyte into the cell through the
pre-drilled holes using a vacuum backfilling method.[6] This ensures the complete
penetration of the viscous electrolyte into the porous TiO:z layer.

o Seal the holes with a small piece of sealant and a coverslip.

Visualizations
Mechanism of a Dye-Sensitized Solar Cell

The following diagram illustrates the fundamental working principle of a DSSC, highlighting the
role of the iodide/triiodide redox couple, for which choline iodide serves as a source.
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Caption: Working principle of a Dye-Sensitized Solar Cell.

Experimental Workflow for DSSC Fabrication

This diagram outlines the key steps involved in the fabrication of a DSSC using a choline
iodide-based electrolyte.
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Caption: Experimental workflow for DSSC fabrication and characterization.
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Conclusion

Choline iodide is a versatile and promising component for the development of environmentally
friendly and stable electrolytes for dye-sensitized solar cells. Its application in deep eutectic
solvents has paved the way for a new generation of sustainable photovoltaic devices. The
protocols and data presented in this document provide a comprehensive guide for researchers
and scientists working on the advancement of DSSC technology. Further optimization of
choline iodide-based electrolytes, through the exploration of new hydrogen bond donors and
additives, holds the potential to further enhance the efficiency and long-term stability of these
solar cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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